Cas no 21427-85-0 (Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate)
21427-85-0 structure
Product Name:Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate
CAS No:21427-85-0
MF:C7H8N2O3
MW:168.15002155304
CID:249740
PubChem ID:12376258
Update Time:2025-09-21
Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate
- 1,6-dihydro-6-oxo-4-Pyridazinecarboxylic acid ethyl ester
- 4-Pyridazinecarboxylicacid, 1,6-dihydro-6-oxo-, ethyl ester
- ethyl 6-oxo-1H-pyridazine-4-carboxylate
- 4-Carbethoxy-6-pyridazon
- 6-Oxo-1,6-dihydro-pyridazin-4-carbonsaeure-aethylester
- 6-oxo-1,6-dihydro-pyridazine-4-carboxylic acid ethyl ester
- 6-oxo-1,6-dihydropyridazine-4-carboxylic acid ethyl ester
- 4-Pyridazinecarboxylic acid, 1,6-dihydro-6-oxo-, ethyl ester
- Ethyl 6-hydroxypyridazine-4-carboxylate
- FT-0754307
- CS-0336444
- DTXSID40495118
- SCHEMBL2890808
- HKAWEPOKCFXXHI-UHFFFAOYSA-N
- 21427-85-0
- TQP1100
- DB-369361
- DB-066504
-
- Inchi: 1S/C7H8N2O3/c1-2-12-7(11)5-3-6(10)9-8-4-5/h3-4H,2H2,1H3,(H,9,10)
- InChI Key: HKAWEPOKCFXXHI-UHFFFAOYSA-N
- SMILES: O(C(C1C=NNC(C=1)=O)=O)CC
Computed Properties
- Exact Mass: 168.05300
- Monoisotopic Mass: 168.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- PSA: 72.05000
- LogP: -0.05340
Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM164365-5g |
ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate |
21427-85-0 | 95% | 5g |
$529 | 2021-08-05 | |
| Chemenu | CM164365-10g |
ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate |
21427-85-0 | 95% | 10g |
$750 | 2021-08-05 | |
| Chemenu | CM164365-25g |
ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate |
21427-85-0 | 95% | 25g |
$1328 | 2021-08-05 | |
| Alichem | A029185847-10g |
Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate |
21427-85-0 | 95% | 10g |
$1116.22 | 2023-09-02 | |
| Alichem | A029185847-25g |
Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate |
21427-85-0 | 95% | 25g |
$2050.20 | 2023-09-02 | |
| Alichem | A029185847-100g |
Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate |
21427-85-0 | 95% | 100g |
$3939.60 | 2023-09-02 | |
| Chemenu | CM164365-1g |
ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate |
21427-85-0 | 95% | 1g |
$218 | 2023-03-07 |
Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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